methyl 1-amino-5-phenyl-7,8-dihydro-6H-cyclopenta[d]thieno[2,3-b]pyridine-2-carboxylate

• IUPAC Name: methyl 3-amino-8-phenyl-5-thia-7-azatricyclo[7.3.0.02,6]dodeca-1(9),2(6),3,7-tetraene-4-carboxylate
• InChI: InChI=1S/C18H16N2O2S/c1-22-18(21)16-14(19)13-11-8-5-9-12(11)15(20-17(13)23-16)10-6-3-2-4-7-10/h2-4,6-7H,5,8-9,19H2,1H3
• InChI Key: KQNXTFDABFKKRO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C2=C(S1)N=C(C3=C2CCC3)C4=CC=CC=C4)N
• Molecular Formula: C18H16N2O2S
• Molecular Weight: 324.4 g/mol

Description

Methyl 1-amino-5-phenyl-7,8-dihydro-6H-cyclopenta[d]thieno[2,3-b]pyridine-2-carboxylate is a useful research compound. Its molecular formula is C18H16N2O2S and its molecular weight is 324.4. The purity is usually 95%.
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Scientific Research Applications

Synthetic Applications in Organic Chemistry

The synthesis and application of heterocyclic compounds, including derivatives similar to methyl 1-amino-5-phenyl-7,8-dihydro-6H-cyclopenta[d]thieno[2,3-b]pyridine-2-carboxylate, play a critical role in organic chemistry due to their potential in drug development and materials science. For instance, chiral bridged macrocyclic 1,4-dihydropyridines have been synthesized for enantioselective reductions, showcasing the versatility of heterocyclic compounds in asymmetric synthesis and their potential applications in creating enantiomerically pure pharmaceuticals (Talma et al., 1985).

Heterocyclic Chemistry and New Synthetic Methods

Novel methods for preparing esters and amides of thieno[2,3-d]pyrimidine-6-carboxylic acids highlight the ongoing research in developing new synthetic pathways for heterocyclic compounds. Such advancements provide essential tools for pharmaceutical chemistry, where these heterocycles can serve as core structures for drug development (Santilli et al., 1971).

Pharmaceutical Applications

In the realm of medicinal chemistry, heterocyclic compounds derived from pyridine-based structures, akin to methyl 1-amino-5-phenyl-7,8-dihydro-6H-cyclopenta[d]thieno[2,3-b]pyridine-2-carboxylate, are frequently explored for their pharmaceutical applications. Compounds such as pyrido[4',3':4,5]thieno[2,3-d]pyrimidines and related heterocycles have been synthesized, suggesting their potential utility in developing new therapeutic agents (El-Kashef et al., 2010).

Antimicrobial and Antitumor Activity

Research into the antimicrobial and antitumor activities of thieno[3,2-b]pyridine derivatives further underscores the importance of these heterocycles in developing new treatments for infectious diseases and cancer. Fluorescence studies on potential antitumor 6-(hetero)arylthieno[3,2-b]pyridine derivatives in solution and nanoliposomes demonstrate the investigative approaches towards understanding the mechanistic aspects of these compounds' actions, paving the way for their potential therapeutic applications (Carvalho et al., 2013).